Cas no 98854-15-0 (Nonyl b-D-thioglucopyranoside)
Nonyl b-D-thioglucopyranoside structure
Product Name:Nonyl b-D-thioglucopyranoside
CAS No:98854-15-0
MF:C15H30O5S
MW:322.46070432663
MDL:MFCD16621059
CID:62013
PubChem ID:11688375
Update Time:2025-04-18
Nonyl b-D-thioglucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- Nonyl beta-D-thioglucopyranoside
- (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-nonylsulfanyloxane-3,4,5-triol
- Nonyl b-D-thioglucopyranoside
- Nonyl-β-D-thioglucoside
- A-D-thioglucopyranoside
- A-D-thioglucoside
- n-Nonyl
- Nonyl-
- W0591
- Nonyl 1-thiohexopyranoside #
- (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(nonylthio)tetrahydro-2H-pyran-3,4,5-triol
- W-204177
- HICSQFRUQXWIGI-QMIVOQANSA-N
- DTXSID10470659
- Nonyl 1-thio-beta-D-glucopyranoside
- 98854-15-0
- SCHEMBL416020
- Nonyl-beta-D-thioglucoside, >=99% (TLC)
- .beta.-d-Glucopyranoside, nonyl 1-thio-
-
- MDL: MFCD16621059
- Inchi: 1S/C15H30O5S/c1-2-3-4-5-6-7-8-9-21-15-14(19)13(18)12(17)11(10-16)20-15/h11-19H,2-10H2,1H3/t11-,12-,13+,14-,15+/m1/s1
- InChI Key: HICSQFRUQXWIGI-QMIVOQANSA-N
- SMILES: S(CCCCCCCCC)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O
Computed Properties
- Exact Mass: 322.18100
- Monoisotopic Mass: 322.18139523g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PH: 5-8
- Solubility: methanol: water (1:1): soluble0.05%, clear, colorless
- PSA: 115.45000
- LogP: 1.27010
Nonyl b-D-thioglucopyranoside Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Nonyl b-D-thioglucopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N207880-1g |
Nonyl b-D-thioglucopyranoside |
98854-15-0 | 1g |
$ 370.00 | 2022-06-03 | ||
| TRC | N207880-2.5g |
Nonyl b-D-thioglucopyranoside |
98854-15-0 | 2.5g |
$ 585.00 | 2022-06-03 | ||
| TRC | N207880-5g |
Nonyl b-D-thioglucopyranoside |
98854-15-0 | 5g |
$ 1220.00 | 2022-06-03 | ||
| Biosynth | DN05106-1 g |
Nonyl b-D-thioglucopyranoside |
98854-15-0 | 1g |
$247.50 | 2023-01-05 | ||
| Biosynth | DN05106-2 g |
Nonyl b-D-thioglucopyranoside |
98854-15-0 | 2g |
$429.00 | 2023-01-05 | ||
| Biosynth | DN05106-5 g |
Nonyl b-D-thioglucopyranoside |
98854-15-0 | 5g |
$935.00 | 2023-01-05 | ||
| Biosynth | DN05106-10 g |
Nonyl b-D-thioglucopyranoside |
98854-15-0 | 10g |
$1,595.00 | 2023-01-05 | ||
| Biosynth | DN05106-25 g |
Nonyl b-D-thioglucopyranoside |
98854-15-0 | 25g |
$3,575.00 | 2023-01-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286598-1 g |
Nonyl b-D-thioglucopyranoside, |
98854-15-0 | 1g |
¥2,256.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286598A-2 g |
Nonyl b-D-thioglucopyranoside, |
98854-15-0 | 2g |
¥3,761.00 | 2023-07-11 |
Nonyl b-D-thioglucopyranoside Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
98854-15-0 (Nonyl b-D-thioglucopyranoside) Related Products
- 108392-13-8(Thiodiglucoside)
- 51555-87-4(THIODIGALACTOSIDE)
- 85618-20-8(n-Heptyl β-D-thioglucoside)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk